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Compound of Interest

Compound Name: N-Methyldiacetamide

Cat. No.: B072989 Get Quote

Despite a comprehensive review of scientific literature and patent databases, there is currently

no publicly available information detailing the specific application of N-Methyldiacetamide
(CAS No. 1113-68-4), also known as N,N-diacetylmethylamine, in the synthesis of

pharmaceutical drugs. While the field of pharmaceutical development is vast and ever-evolving,

the role of this particular chemical entity as a solvent, reagent, or intermediate in the

manufacturing of active pharmaceutical ingredients (APIs) is not documented in accessible

scientific journals, patents, or technical literature.

Researchers, scientists, and drug development professionals often explore a wide array of

amides for their unique properties as solvents and reagents. Compounds structurally related to

N-Methyldiacetamide, such as N-Methylacetamide (NMA) and N,N-Dimethylacetamide

(DMAc), have found utility in the pharmaceutical industry. For instance, N-Methylacetamide is

sometimes used as a solvent in organic synthesis, including in the production of certain

cephalosporins.[1] Similarly, N,N-Dimethylacetamide is a versatile polar aprotic solvent

employed in the synthesis of various APIs and drug intermediates, valued for its ability to

dissolve a wide range of organic and inorganic compounds.[2]

However, it is crucial to note that the properties and reactivity of N-Methyldiacetamide are

distinct from its mono-acetylated and non-acetylated counterparts. The presence of two acetyl

groups on the nitrogen atom significantly alters its electronic and steric characteristics, which in

turn dictates its behavior in chemical reactions. Without specific documented examples, any
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extrapolation of the uses of NMA or DMAc to N-Methyldiacetamide would be purely

speculative.

Currently, publicly accessible data on N-Methyldiacetamide is largely limited to its chemical

and physical properties. For instance, its molecular formula is C5H9NO2 and it is registered

under CAS number 1113-68-4.[3]

Conclusion

Based on the available information, N-Methyldiacetamide does not appear to be a commonly

used compound in the synthesis of pharmaceuticals. While the exploration of novel reagents

and solvents is a continuous process in medicinal chemistry, there are no established or

published protocols that feature N-Methyldiacetamide. Therefore, detailed application notes,

experimental protocols, quantitative data, and pathway diagrams for its use in pharmaceutical

synthesis cannot be provided at this time. Researchers interested in the potential applications

of this compound would need to conduct novel exploratory studies to determine its utility in

drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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